Cas no 1707714-45-1 (Tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate)

Tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate is a spirocyclic compound featuring a 1,3,8-triazaspiro[4.5]decene core with a 3-methoxyphenyl substituent at the 2-position and a tert-butoxycarbonyl (Boc) protecting group at the 8-position. This structure imparts stability and synthetic versatility, making it valuable in medicinal chemistry and drug discovery. The Boc group facilitates selective deprotection under mild acidic conditions, while the spirocyclic framework offers conformational rigidity, potentially enhancing binding affinity in target interactions. Its well-defined reactivity and modular design make it suitable for constructing complex heterocyclic scaffolds, particularly in the development of kinase inhibitors or other biologically active molecules.
Tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate structure
1707714-45-1 structure
Product Name:Tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
CAS No:1707714-45-1
MF:C19H25N3O4
MW:359.419504880905
CID:4786636
PubChem ID:86277599
Update Time:2025-05-28

Tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • tert-Butyl2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylat
    • tert-Butyl2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • Tert-butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]Dec-2-ene-8-carboxylate
    • 1707714-45-1
    • AKOS027390947
    • KS-8484
    • CS-0448048
    • Tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • MDL: MFCD26097168
    • Inchi: 1S/C19H25N3O4/c1-18(2,3)26-17(24)22-10-8-19(9-11-22)16(23)20-15(21-19)13-6-5-7-14(12-13)25-4/h5-7,12H,8-11H2,1-4H3,(H,20,21,23)
    • InChI Key: PVTDQARXMMVMFQ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(C(NC(C3C=CC=C(C=3)OC)=N2)=O)CC1)=O

Computed Properties

  • Exact Mass: 359.18450629g/mol
  • Monoisotopic Mass: 359.18450629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 80.2

Tert-Butyl 2-(3-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Pricemore >>

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